Cas no 2650-77-3 (Trimethylethylammonium Bromide)

• Product Name: Trimethylethylammonium Bromide
• CAS No: 2650-77-3
• MF: C₅H₁₄BrN
• MW: 168.075360774994
• CID: 261292
• PubChem ID: 75856
• Update Time: 2025-05-23

Trimethylethylammonium Bromide Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-, bromide (1:1)
• Ethanaminium, N,N,N-trimethyl-, bromide
• Trimethylethylammonium Bromide
• Ammonium,ethyltrimethyl-, bromide (8CI)
• Ethanaminium, N,N,N-trimethyl-, bromide (9CI)
• Ethyltrimethylammonium bromide (6CI,7CI)
• Ethyltrimethylammonium bromide
• Ethanaminium, N,N,N-trimethyl-, bromide (1:1)
• 2650-77-3
• SCHEMBL759457
• DTXSID10883881
• ethyl(trimethyl)azanium;bromide
• AKOS028110815
• DTXCID101023363
• UMSGVWVBUHUHEH-UHFFFAOYSA-M
• G79402
• DB-220734
• N,N,N-Trimethylethanaminium Bromide; Ethyltrimethylammonium Bromide

• Inchi： 1S/C5H14N.BrH/c1-5-6(2,3)4;/h5H2,1-4H3;1H/q+1;/p-1
• InChI Key： UMSGVWVBUHUHEH-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(C)CC

Computed Properties

• Exact Mass: 152.9214
• Monoisotopic Mass: 167.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 33.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Trimethylethylammonium Bromide

Trimethylethylammonium Bromide: A Comprehensive Overview

Trimethylethylammonium Bromide, also known by its CAS number 2650-77-3, is a quaternary ammonium salt widely recognized for its unique chemical properties and versatile applications. This compound, with the molecular formula C₅H₁₄NBr, is a bromide salt of trimethylethylamine and has gained significant attention in various fields due to its ability to act as a phase transfer catalyst. The compound's structure, featuring a central nitrogen atom bonded to three methyl groups and one ethyl group, contributes to its amphiphilic nature, making it highly effective in facilitating reactions between polar and non-polar substances.

Recent studies have highlighted the potential of Trimethylethylammonium Bromide in enhancing the efficiency of organic reactions. Researchers have demonstrated its ability to significantly reduce reaction times and improve yields in processes such as nucleophilic substitutions and Diels-Alder reactions. This is attributed to its role in stabilizing transition states and intermediates, thereby lowering activation energies. The compound's application in asymmetric catalysis has also been explored, with promising results in enantioselective reactions.

In the realm of materials science, Trimethylethylammonium Bromide has found utility as a precursor for the synthesis of functional materials. For instance, it has been employed in the preparation of mesoporous silica nanoparticles, which are valuable in drug delivery systems and catalysis. The compound's ability to template the formation of ordered structures has been leveraged to create materials with tailored pore sizes and surface properties.

The environmental impact of Trimethylethylammonium Bromide has also come under scrutiny. Studies indicate that while it is biodegradable under certain conditions, its persistence in aquatic environments can pose risks to aquatic organisms. Efforts are underway to develop more sustainable synthesis methods and applications that minimize environmental footprint while maximizing the compound's benefits.

In conclusion, Trimethylethylammonium Bromide, with its CAS number 2650-77-3, stands as a pivotal compound in modern chemistry. Its role as a phase transfer catalyst, coupled with its applications in organic synthesis and materials science, underscores its importance across diverse industries. As research continues to uncover new potentials and optimize its use, this compound is poised to remain a cornerstone in chemical innovation for years to come.